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Compound of Interest

Compound Name: N,N-Dimethyl-4-nitrosoaniline

Cat. No.: B045008

This guide provides essential safety precautions and handling information for researchers,
scientists, and drug development professionals working with N,N-Dimethyl-4-nitrosoaniline.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with N,N-Dimethyl-4-nitrosoaniline?

Al: N,N-Dimethyl-4-nitrosoaniline is a hazardous substance with several primary risks. It is
classified as a self-heating substance that may catch fire.[1][2][3][4] It is also toxic if swallowed,
causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, and
may cause respiratory irritation.[1][4]

Q2: What are the immediate first aid measures in case of exposure?
A2: Immediate and appropriate first aid is crucial.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[2][5] Remove contact lenses if present and easy to do.[1][3] Seek immediate
medical attention.[2]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[2] If skin irritation or a rash occurs, get medical advice.[1]

[3]
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 Inhalation: Move the victim to fresh air and keep them in a position comfortable for breathing.
[1][3][5] If the person is not breathing, give artificial respiration.[1] Seek medical attention if
you feel unwell.[1][3][4]

 Ingestion: If swallowed, immediately call a poison center or doctor.[4][5][6] Rinse the mouth
with water.[1][3] Do NOT induce vomiting.[2]

Q3: What personal protective equipment (PPE) is required when handling this chemical?
A3: Appropriate PPE is mandatory to ensure safety.
o Eye/Face Protection: Wear tightly fitting safety goggles.[1]

o Skin Protection: Wear protective gloves and clothing.[7] Fire/flame resistant and impervious
clothing is recommended.[1]

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation or other symptoms are experienced.[5] A dust mask of type N95 (US)
is also suggested.

Q4: How should I properly store N,N-Dimethyl-4-nitrosoaniline?

A4: Store in a cool, well-ventilated area in tightly closed containers.[1][7] Keep away from heat,
sparks, open flames, and other ignition sources.[2][7] It should also be protected from sunlight
and moisture.[1][3][7]

Q5: What materials are incompatible with N,N-Dimethyl-4-nitrosoaniline?

A5: Avoid contact with strong oxidizing agents.[1] It is also incompatible with strong reducing
agents, strong acids, acetic acid, and acetic anhydride.[8]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Spill in the laboratory

Accidental mishandling of the

container.

Evacuate personnel from the
immediate area. Eliminate all
ignition sources.[9] Wear
appropriate PPE, including
respiratory protection. For
small spills, carefully sweep up
the solid material, avoiding
dust formation, and place it in
a suitable, closed container for
disposal.[5] Do not let the

chemical enter drains.[1]

Visible dust in the air during

handling

Improper handling techniques
(e.g., vigorous scooping,

pouring from a height).

Handle the product only in a
closed system or provide
appropriate exhaust
ventilation.[2][5] Use non-

sparking tools.[1][7]

Skin irritation or rash after

handling

Direct skin contact with the

substance.

Immediately wash the affected
area with soap and plenty of
water. Remove and launder
contaminated clothing before
reuse.[1] Seek medical

attention if irritation persists.[1]

[3]

The material appears to be

clumping or changing color.

Exposure to moisture or light.

Ensure the container is tightly
sealed and stored in a cool,
dry, and dark place as
recommended.[1][3][7]

Quantitative Data Summary
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Property Value Source
Molecular Weight 150.18 g/mol 9]
Melting Point 85-87 °C [8][10]
Flash Point 233 °C [1]
Water Solubility Insoluble [110719]
CAS Number 138-89-6 [11]

Experimental Workflow: Handling a Spill

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N_N-dimethyl-4-nitrosoaniline
https://m.chemicalbook.com/ProductChemicalPropertiesCB6444457_EN.htm
https://www.chemimpex.com/products/42009
https://www.echemi.com/sds/nn-dimethyl-4-nitrosoaniline-pid_Seven5283.html
https://www.echemi.com/sds/nn-dimethyl-4-nitrosoaniline-pid_Seven5283.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1550.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-dimethyl-4-nitrosoaniline
https://www.calpaclab.com/n-n-dimethyl-4-nitrosoaniline-500g-each/spc-tci-n0262-500g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Immediate Actions

Spill Occurs

Evacuate Area

Eliminate Ignition Sources

Personal Protection

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containmenjt & Cleanup

Contain Spill

Clean Up Spill

(Avoid Dust Formation)

Place in Labeled Container

Decontaminption & Disposal

Decontaminate Area

Dispose of Waste
(Follow Regulations)

Click to download full resolution via product page

Caption: Workflow for safely handling a spill of N,N-Dimethyl-4-nitrosoaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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